(S)-4-(Benzyloxy)-2-ethyl-4-oxobutanoic acid
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Description
(S)-4-(Benzyloxy)-2-ethyl-4-oxobutanoic acid, commonly known as BOBA, is a chiral building block that has gained significant attention in the field of organic chemistry. BOBA is a versatile intermediate that has been used in the synthesis of various natural products and pharmaceuticals. It is a white crystalline solid that is soluble in most organic solvents.
Scientific Research Applications
Antioxidant and Antimicrobial Activities
The compound ethyl 2-(4-chlorobenzylidene)-3-oxobutanoate, synthesized through a Knoevenagel condensation reaction, shows structural similarities to (S)-4-(Benzyloxy)-2-ethyl-4-oxobutanoic acid. It has been evaluated for its antimicrobial and antioxidant susceptibilities, indicating potential applications in fields requiring microbial inhibition and oxidative damage prevention (Kumar et al., 2016).
Antidiabetic Potential
4-((benzyloxy)amino)-2-hydroxy-4-oxobutanoic acid, a derivative related to this compound, has been explored for its potential as an anti-diabetic agent. This compound's influence on plasma glucose, serum insulin, and lipid profiles in diabetic models points to its potential utility in managing type-2 diabetes mellitus (Khurana et al., 2018).
Synthesis and Characterization of Derivatives
Various derivatives of 3-oxobutanoate compounds, closely related to this compound, have been synthesized and characterized, revealing their potential in creating novel compounds with specific properties. These include synthesis techniques and molecular structure analysis, indicating the compound's versatility in different chemical synthesis pathways and applications in material sciences or pharmaceuticals (Naveen et al., 2021).
Novel Compound Synthesis
Efforts in synthesizing novel compounds utilizing derivatives of 3-oxobutanoate have been documented. For instance, the synthesis of novel pyrrolocoumarin derivatives and trifluoromethylated tetrahydrobenzo[g]chromene derivatives involves key reactions with 3-oxobutanoate compounds, showcasing the potential of this compound in contributing to the development of new chemical entities with varied applications (Traven et al., 2000); (Duan et al., 2013).
Psychotropic and Neurological Studies
Studies on 4-aryl-2-benzoylmethylenehydrazono-4-oxobutanoic acids, structurally related to this compound, have shown psychotropic activities, indicating potential use in developing treatments for neurological conditions. The correlation between the compound's structure and its biological activity opens avenues for targeted synthesis in pharmaceuticals (Pulina et al., 2022).
Properties
IUPAC Name |
(2S)-2-ethyl-4-oxo-4-phenylmethoxybutanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16O4/c1-2-11(13(15)16)8-12(14)17-9-10-6-4-3-5-7-10/h3-7,11H,2,8-9H2,1H3,(H,15,16)/t11-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YFIPZUZLYSJBGR-NSHDSACASA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CC(=O)OCC1=CC=CC=C1)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC[C@@H](CC(=O)OCC1=CC=CC=C1)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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